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Compound of Interest

Compound Name: Methyl propyl disulfide

Cat. No.: B1219000

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. The proper handling and disposal of chemicals like
methyl propyl disulfide are critical not only for regulatory compliance but also for the
protection of laboratory personnel and the environment. This guide provides essential, step-by-
step procedures for the safe disposal of methyl propyl disulfide, ensuring a secure and
sustainable research environment.

Methyl propyl disulfide is a flammable liquid and vapor that is harmful if swallowed and very
toxic to aquatic life with long-lasting effects.[1] It can also cause serious eye irritation.[2] Due to
these hazards, it is imperative that this chemical be handled with care and disposed of
correctly.

Key Safety and Handling Information

Before handling methyl propyl disulfide, ensure you are familiar with its properties and
hazards.
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Property Data
CAS Number 2179-60-4
Molecular Formula C4H10S2
Molecular Weight 122.25 g/mol
Appearance Colorless liquid with a stench
Flammable liquid and vapor, Harmful if
Hazards swallowed, Causes serious eye irritation, Very

toxic to aquatic life with long lasting effects

Incompatibilities

Strong acids/alkalis, strong oxidizing/reducing

agents

Personal Protective Equipment (PPE)

Safety goggles with side-shields, Protective

gloves, Impervious clothing, Suitable respirator

Step-by-Step Disposal Protocol

The disposal of methyl propyl disulfide must be carried out in accordance with federal, state,

and local regulations.[3] Never dispose of this chemical down the drain or in the regular trash.

[4] The following protocol outlines the general steps for its proper disposal in a laboratory

setting.

1. Waste ldentification and Segregation:

o Clearly label a dedicated waste container for methyl propyl disulfide. The label should

include the chemical name, concentration, and associated hazards.

» Do not mix methyl propyl disulfide waste with other chemical waste streams, especially

incompatible materials like strong acids, bases, or oxidizing agents.[5]

2. Waste Collection:

o Collect all waste containing methyl propyl disulfide, including contaminated consumables

(e.g., pipette tips, gloves), in the designated and properly labeled waste container.
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« If the original container is used for waste collection, ensure it is in good condition and clearly
marked as "WASTE".

o Keep the waste container securely capped when not in use to prevent the release of vapors.

[51[6]
3. Storage:
o Store the waste container in a designated Satellite Accumulation Area (SAA).[5][6]
o The SAA should be at or near the point of generation and inspected weekly for any leaks.[5]
o Ensure the storage area is cool, well-ventilated, and away from sources of ignition.[3][7]
4. Spill Management:

 In the event of a spill, immediately evacuate personnel from the affected area and ensure
adequate ventilation.[1][3]

o Wear appropriate PPE, including respiratory protection.

» Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite.[3]

o Collect the absorbed material and place it in the designated hazardous waste container.[3]
o Decontaminate the spill area and any affected equipment.[1][2]
5. Disposal Request:

e Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department to arrange for a hazardous waste pickup.[6]

o Complete any required waste disposal forms accurately and completely.[8]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of methyl
propyl disulfide.

Methyl Propyl Disulfide Disposal Workflow
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Caption: Workflow for the proper disposal of methyl propyl disulfide.

By adhering to these procedures, you contribute to a culture of safety and environmental
responsibility within your laboratory, ensuring that your groundbreaking research does not
come at the cost of safety or environmental integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Methyl Propyl Disulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219000#methyl-propyl-disulfide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

